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Compound of Interest

Compound Name: Ethyl 3-butenoate

Cat. No.: B156250 Get Quote

An In-depth Technical Guide to Ethyl 3-
butenoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-butenoate, including its

chemical identity, physicochemical properties, and a detailed experimental protocol for its

synthesis. The information is curated for professionals in the fields of chemical research and

drug development.

Chemical Identity
IUPAC Name: ethyl but-3-enoate[1]

Synonyms: 3-Butenoic acid, ethyl ester; Ethyl vinylacetate[1][2][3]

CAS Number: 1617-18-1[1][3][4][5][6][7]

Molecular Formula: C₆H₁₀O₂[1][3][5][6][7]

Molecular Weight: 114.14 g/mol [3][4][6]

Chemical Structure
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The molecular structure of Ethyl 3-butenoate consists of a four-carbon chain with a terminal

double bond between C3 and C4, and an ethyl ester group at C1.

Caption: 2D chemical structure of Ethyl 3-butenoate.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Ethyl 3-butenoate.

Property Value Reference(s)

Density 0.904 g/cm³ [7][8]

0.916 g/cm³ [9]

Boiling Point 117.2 °C at 760 mmHg [7]

119.0 °C at 760 mmHg [2]

124 °C [9]

Flash Point 30.7 °C [7]

Refractive Index 1.4105 [8]

1.411 [9]

Water Solubility
3649 mg/L at 25 °C

(estimated)
[2]

InChI Key
BFMKFCLXZSUVPI-

UHFFFAOYSA-N
[3][4][5]

SMILES CCOC(=O)CC=C [1][6]

Experimental Protocol: Synthesis of Ethyl 3-
butenoate
The following protocol describes a method for the synthesis of Ethyl 3-butenoate.[8]

Materials:
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Toluene

Triethylamine

Ethanol

Crotonyl chloride

Anhydrous magnesium sulfate

Silica gel (120 mesh)

Petroleum ether

Ethyl acetate

Equipment:

Three-necked flask

Constant pressure separatory funnel

Stirrer

Heating mantle

Rotary evaporator

Chromatography column

Procedure:

Step 1: Reaction Setup

To a three-necked flask, add 600 parts of toluene, 150 parts of triethylamine, and 110 parts

of ethanol.

Charge a constant pressure separatory funnel with 100 parts of crotonyl chloride.
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Begin stirring the mixture in the flask and heat to 55 °C.

Add the crotonyl chloride dropwise from the separatory funnel over a period of 1 hour.

Allow the reaction to proceed overnight. The progress of the reaction can be monitored by

gas chromatography.

Step 2: Work-up and Extraction

Once the reaction is complete, cool the reaction solution.

Wash the solution twice with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the solution to remove the drying agent.

Remove the toluene solvent by rotary evaporation to obtain the crude product, 3-butenoic

acid ethyl ester.

Step 3: Purification

Prepare a chromatography column with 120 mesh silica gel using a dry packing method. The

weight ratio of crude product to silica gel should be between 3:1 and 4:1.

Elute the crude product using a gradient of petroleum ether and ethyl acetate.

Collect the fractions eluted with a petroleum ether to ethyl acetate volume ratio of 200:1.

Combine the desired fractions and remove the solvents by rotary evaporation to yield the

purified Ethyl 3-butenoate.

Weigh the final product and calculate the yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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